![molecular formula C17H21N3O4S B7635921 2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide](/img/structure/B7635921.png)
2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide, commonly known as BFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
BFA exerts its effects by inhibiting the activity of ADP-ribosylation factor (ARF), a protein involved in intracellular trafficking. BFA binds to ARF and prevents its interaction with guanine nucleotide exchange factors, thereby inhibiting the formation of COPI-coated vesicles and disrupting intracellular trafficking.
Biochemical and Physiological Effects:
BFA has been shown to have a range of biochemical and physiological effects, including inducing apoptosis, inhibiting angiogenesis, and disrupting intracellular trafficking. BFA has also been shown to affect protein synthesis, protein trafficking, and gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BFA in lab experiments is its specificity for ARF inhibition, which allows for the selective disruption of intracellular trafficking. However, BFA has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments. Additionally, BFA can be difficult to work with due to its low solubility in aqueous solutions.
Future Directions
There are several future directions for BFA research, including the development of more potent and selective ARF inhibitors, the investigation of BFA's effects on other cellular processes, and the exploration of BFA's potential as a therapeutic agent for various diseases. Additionally, the use of BFA in combination with other drugs or therapies may enhance its efficacy and reduce its cytotoxic effects. Further research is needed to fully understand the potential of BFA in various fields of study.
In conclusion, BFA is a promising chemical compound with potential applications in various fields of research. Its specificity for ARF inhibition and its effects on intracellular trafficking make it a valuable tool for studying cellular processes and developing new therapies. However, further research is needed to fully understand its mechanisms of action and potential applications.
Synthesis Methods
The synthesis of BFA involves the reaction of piperazine with benzenesulfonyl chloride, followed by the reaction of the resulting compound with furan-2-ylmethylamine and acetic anhydride. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
BFA has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, BFA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, BFA has been used as a tool to study the role of intracellular trafficking in synaptic plasticity. BFA has also been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.
properties
IUPAC Name |
2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S/c21-17(18-13-15-5-4-12-24-15)14-19-8-10-20(11-9-19)25(22,23)16-6-2-1-3-7-16/h1-7,12H,8-11,13-14H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHZOPDLADNWFMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.